Cas no 26832-90-6 (Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester
• CAS No: 26832-90-6
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 250121
• PubChem ID: 1989756
• Update Time: 2025-04-19

Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[[(4-cyanophenyl)amino]methylene]-, 1,3-diethyl ester
• DIETHYL (4-CYANOPHENYLAMINO)METHYLENEMALONATE
• diethyl 2-[(4-cyanoanilino)methylidene]propanedioate
• diethyl {[(4-cyanophenyl)amino]methylidene}propanedioate
• WTJNGNCFEMMCMG-UHFFFAOYSA-N
• Diethyl [(4-cyanoanilino)methylidene]propanedioate
• DTXSID90365812
• FT-0624810
• SR-01000062806
• diethyl 2-((4-cyanophenylamino)methylene)malonate
• Diethyl 2-(((4-cyanophenyl)amino)methylene)malonate
• Z57981043
• SR-01000062806-1
• Diethyl 2-(4-cyanophenylamino)methylenemalonate
• CHEMBL3197574
• 26832-90-6
• AKOS034475854
• SCHEMBL4992559

• Inchi： 1S/C15H16N2O4/c1-3-20-14(18)13(15(19)21-4-2)10-17-12-7-5-11(9-16)6-8-12/h5-8,10,17H,3-4H2,1-2H3
• InChI Key： WTJNGNCFEMMCMG-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C\NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 288.11100
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.4Ų

Experimental Properties

• PSA: 88.42000
• LogP: 2.05328